Cas no 116529-78-3 (2-Phenylquinolin-8-amine)

• Product Name: 2-Phenylquinolin-8-amine
• CAS No: 116529-78-3
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 1024085
• PubChem ID: 19955861
• Update Time: 2025-06-29

2-Phenylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-8-amine
• 2-Phenyl-8-aminoquinoline
• 2-phenyl-8-Quinolinamine
• 2-Phenyl-[8]chinolylamin
• 2-phenyl-[8]quinolylamine
• 2-Phenyl-8-aminochinolin
• 2-phenylquinolin-8-ylamine
• 2-phenyl-quinolin-8-ylamine
• 8-Amino-2-phenylquinolin
• 8-Quinolinamine, 2-phenyl-
• ACMC-20a930
• ACT10280
• ANW-62698
• CTK0C5119
• SureCN1033940
• SY041632
• F19198
• LOXNFXNXRRMUFJ-UHFFFAOYSA-N
• SCHEMBL1033940
• SB68834
• DTXSID70601447
• 8-amino-2-phenylquinoline
• MFCD22376728
• 116529-78-3
• DB-365268

• MDL： MFCD22376728
• Inchi： 1S/C15H12N2/c16-13-8-4-7-12-9-10-14(17-15(12)13)11-5-2-1-3-6-11/h1-10H,16H2
• InChI Key： LOXNFXNXRRMUFJ-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC=C(C=12)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.100048391g/mol
• Monoisotopic Mass: 220.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-Phenylquinolin-8-amine

2-Phenylquinolin-8-amine: A Comprehensive Overview

The compound 2-Phenylquinolin-8-amine, also known by its CAS number 116529-78-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of quinoline derivatives, which have been extensively studied due to their unique chemical properties and versatile functionalities. The structure of 2-Phenylquinolin-8-amine consists of a quinoline ring system with an amino group (-NH₂) at the 8-position and a phenyl group (-C₆H₅) at the 2-position, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-Phenylquinolin-8-amine. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the carbon-nitrogen bonds required for this molecule. These methods not only enhance the purity of the final product but also reduce the environmental footprint associated with traditional synthesis routes. Furthermore, the application of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, making it more suitable for large-scale production.

In terms of applications, 2-Phenylquinolin-8-amine has shown promising potential in the field of materials science. Researchers have successfully incorporated this compound into organic semiconductors, where its unique electronic properties contribute to enhanced charge transport characteristics. For instance, studies have demonstrated that thin films fabricated using 2-Phenylquinolin-8-amine exhibit superior carrier mobility, making them ideal candidates for next-generation electronic devices such as flexible displays and sensors.

The pharmacological properties of 2-Phenylquinolin-8-amine have also garnered significant attention in recent years. Preclinical studies have revealed that this compound possesses potent anti-inflammatory and antioxidant activities, which could pave the way for its use in therapeutic applications. Moreover, investigations into its interaction with biological systems have highlighted its ability to modulate key cellular pathways, suggesting its potential as a lead compound in drug discovery efforts.

From an environmental perspective, the biodegradability and toxicity profiles of 2-Phenylquinolin-8-amine have been thoroughly evaluated. Experimental data indicate that this compound exhibits low toxicity towards aquatic organisms, making it a safer alternative compared to some other quinoline derivatives. Additionally, its ability to degrade under aerobic conditions suggests that it poses minimal risks to ecosystems when properly managed.

In conclusion, 2-Phenylquinolin-8-amine, with its CAS number 116529783, represents a versatile and promising molecule with applications spanning materials science, pharmacology, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.